Cas no 1261497-23-7 ((5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid)

• Product Name: (5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid
• CAS No: 1261497-23-7
• MF: C₁₄H₆F₆O₃
• MW: 336.186065196991
• CID: 4997458
• Update Time: 2025-05-26

(5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid

• Inchi： 1S/C14H6F6O3/c15-6-2-4(1-5(3-6)13(21)14(22)23)7-8(16)10(18)12(20)11(19)9(7)17/h1-3,13,21H,(H,22,23)
• InChI Key： SOUCUDNDZBCDRW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC(=CC(C(C(=O)O)O)=C1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5

Additional information on (5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid

Comprehensive Overview of (5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid (CAS No. 1261497-23-7)

The compound (5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid (CAS No. 1261497-23-7) is a fluorinated biphenyl derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a hexafluorinated biphenyl core and a hydroxyacetic acid moiety, makes it a subject of interest for researchers exploring advanced organic synthesis, drug development, and high-performance materials. This article delves into its properties, synthesis, and emerging applications while addressing common queries from the scientific community.

One of the most frequently searched questions about CAS No. 1261497-23-7 revolves around its synthetic pathways. The compound is typically synthesized through a multi-step process involving the introduction of fluorine atoms onto a biphenyl backbone, followed by the attachment of the hydroxyacetic acid group. Researchers often inquire about optimized reaction conditions and yield improvement strategies, which are critical for scaling up production. Recent studies highlight the use of palladium-catalyzed cross-coupling reactions and electrophilic fluorination as efficient methods for its preparation.

The hexafluorobiphenyl moiety in this compound contributes to its exceptional thermal stability and chemical resistance, properties highly sought after in high-temperature applications and corrosion-resistant coatings. These attributes align with the growing demand for durable materials in industries such as aerospace and electronics. Additionally, the presence of the hydroxyacetic acid group introduces biocompatibility, opening doors for its use in biomedical research and drug delivery systems.

Another hot topic in searches related to (5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid is its potential role in green chemistry. With increasing emphasis on sustainable synthesis, scientists are exploring catalyst-free reactions and solvent-free conditions to minimize environmental impact. The compound's fluorine-rich structure also raises questions about its ecological fate and biodegradability, prompting studies into its environmental persistence and toxicity profiles.

In the realm of pharmaceutical research, CAS No. 1261497-23-7 is gaining attention for its potential as a building block for small-molecule drugs. Its ability to modulate protein-protein interactions and enzyme activity makes it a candidate for targeted therapies. Recent publications have investigated its derivatives for anti-inflammatory and antimicrobial properties, addressing the global need for novel therapeutic agents.

The compound's spectroscopic characteristics, such as its NMR and IR spectra, are also commonly searched topics. These analytical data are essential for quality control and structural verification in both academic and industrial settings. Advanced techniques like mass spectrometry and X-ray crystallography further elucidate its molecular conformation, aiding in the design of tailored derivatives for specific applications.

As the scientific community continues to explore fluorinated compounds, (5,2',3',4',5',6'-Hexafluorobiphenyl-3-yl)-hydroxy-acetic acid stands out for its versatility. Whether in material science, pharmaceuticals, or environmental studies, its unique properties offer ample opportunities for innovation. Future research directions may focus on structure-activity relationships and large-scale production methods, ensuring its relevance in cutting-edge scientific endeavors.